Cas no 668477-97-2 (5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl-)

5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl- structure
668477-97-2 structure
Product Name:5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl-
CAS No:668477-97-2
MF:C11H9ClFNOS
MW:257.711663961411
CID:1713123
PubChem ID:22647471
Update Time:2025-04-21

5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolemethanol, 2-(3-chloro-4-fluorophenyl)-4-methyl-
    • DTXSID401206455
    • SCHEMBL3371249
    • [2-(3-chloro-4-fluoro-phenyl)-4-methyl-thiazol-5-yl)-methanol
    • [2-(3-chloro-4-fluoro-phenyl)-4-methyl-thiazol-5-yl]-methanol
    • 668477-97-2
    • 2-(3-Chloro-4-fluorophenyl)-4-methyl-5-thiazolemethanol
    • MJSCDESMAUHXRS-UHFFFAOYSA-N
    • DS-017964
    • Inchi: 1S/C11H9ClFNOS/c1-6-10(5-15)16-11(14-6)7-2-3-9(13)8(12)4-7/h2-4,15H,5H2,1H3
    • InChI Key: MJSCDESMAUHXRS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=NC(C)=C(CO)S1)F

Computed Properties

  • Exact Mass: 257.00787
  • Monoisotopic Mass: 257.0077409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12
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